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Compound of Interest

Compound Name: 1-Decanethiol

Cat. No.: B086614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Decanethiol, also known as decyl mercaptan, is a long-chain alkanethiol with the chemical

formula C₁₀H₂₂S. Its unique properties, stemming from a ten-carbon alkyl chain and a terminal

thiol (-SH) group, make it a versatile molecule in various scientific and industrial fields. This

guide provides a comprehensive overview of 1-decanethiol, focusing on its chemical and

physical properties, synthesis, applications, and safety considerations. While its use in

materials science is well-documented, its direct role in drug development and biological

signaling pathways is an emerging area with limited current research.

Chemical and Physical Properties
1-Decanethiol is a colorless liquid with a strong, characteristic odor.[1] It is insoluble in water

but soluble in many organic solvents. Key quantitative data are summarized in the tables

below.

Table 1: General Chemical Properties
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Property Value

CAS Number 143-10-2

Molecular Formula C₁₀H₂₂S

Molecular Weight 174.35 g/mol [2][3][4][5]

Synonyms Decyl mercaptan, 1-Mercaptodecane

Table 2: Physical Properties

Property Value

Appearance Colorless liquid[1]

Odor Strong, unpleasant[3]

Boiling Point 237 °C (458.6 °F)

Melting Point -26 °C (-14.8 °F)[4]

Density 0.824 g/mL at 25 °C[4][6][7]

Vapor Pressure 0.0367 mmHg[1]

Flash Point 98 °C (208.4 °F) (closed cup)

Solubility
Insoluble in water; soluble in alcohols and

diethyl ether[3]

Synthesis and Reactions
While various methods exist for the synthesis of thiols, a common laboratory-scale preparation

involves the reaction of an alkyl halide with thiourea.

Experimental Protocol: Synthesis of 1-Decanethiol from
1-Bromodecane
This protocol is adapted from a general procedure for the synthesis of n-dodecyl mercaptan.[1]
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Materials:

1-Bromodecane

Thiourea

95% Ethanol

Sodium hydroxide (NaOH)

Water

Benzene

Anhydrous sodium sulfate (Na₂SO₄)

Dilute sulfuric acid (H₂SO₄)

Procedure:

A mixture of 1-bromodecane (0.5 mole), thiourea (0.5 mole), and 250 mL of 95% ethanol is

refluxed for 3 hours.

A solution of sodium hydroxide (0.75 mole) in 300 mL of water is added to the mixture.

The resulting mixture is refluxed for an additional 2 hours, during which the 1-decanethiol
will separate as an oil.

The layers are separated. The aqueous layer is acidified with dilute sulfuric acid and then

extracted with benzene.

The benzene extract is combined with the crude 1-decanethiol layer, washed twice with

water, and dried over anhydrous sodium sulfate.

The solvent is removed by distillation, and the residual oil is distilled under reduced pressure

to yield pure 1-decanethiol.

Logical Relationship for 1-Decanethiol Synthesis
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Synthesis of 1-Decanethiol

1-Bromodecane

Reflux (3h)Thiourea

Ethanol

S-Decyl-isothiouronium bromide

Reflux (2h)NaOH

Water

Crude 1-Decanethiol Purification
(Extraction, Drying, Distillation) 1-Decanethiol
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A flowchart illustrating the synthesis of 1-decanethiol.

Applications
Self-Assembled Monolayers (SAMs)
1-Decanethiol is extensively used to form highly ordered self-assembled monolayers on gold

surfaces.[6] These SAMs are valuable in various fields, including nanoscience, electronics, and

biomaterials, for modifying surface properties.

This protocol provides a general guideline for the solution-based self-assembly of 1-
decanethiol on a gold surface.[8][9]

Materials:

Gold-coated substrate (e.g., silicon wafer with a gold film)

1-Decanethiol

200 proof ethanol (solvent)

Tweezers
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Clean glass or polypropylene containers

Dry nitrogen gas

Procedure:

Cleaning the Substrate: Thoroughly clean the gold substrate to remove any organic

contaminants. This can be done by rinsing with ethanol and drying with a stream of nitrogen.

For more rigorous cleaning, piranha solution (a 3:1 mixture of concentrated sulfuric acid and

30% hydrogen peroxide) can be used with extreme caution.

Solution Preparation: Prepare a dilute solution of 1-decanethiol in ethanol. A typical

concentration is 1 mM.

Immersion: Immerse the clean gold substrate in the thiol solution. To minimize oxidation, the

container can be backfilled with dry nitrogen.

Self-Assembly: Allow the self-assembly to proceed for 24-48 hours. Longer immersion times

generally lead to more ordered monolayers.

Rinsing: After the desired immersion time, remove the substrate from the solution with

tweezers and rinse thoroughly with fresh ethanol to remove any non-chemisorbed thiols.

Drying: Dry the substrate with a gentle stream of dry nitrogen gas.

Storage: Store the prepared SAMs in a clean, dry environment, such as a desiccator or

under nitrogen.

Experimental Workflow for SAM Preparation
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Workflow for 1-Decanethiol SAM Preparation
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A workflow diagram for the preparation of 1-decanethiol SAMs.

Nanotechnology
1-Decanethiol is utilized as a capping agent in the synthesis of nanoparticles, particularly gold

nanoparticles. The thiol group strongly binds to the nanoparticle surface, providing stability and

preventing aggregation.
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This is a general one-step synthesis protocol.[10][11]

Materials:

Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

1-Decanethiol

Toluene (or another organic solvent)

Sodium borohydride (NaBH₄) or tert-butylamine borane complex (reducing agent)

Procedure:

Dissolve the gold precursor and 1-decanethiol in the organic solvent in a reaction flask.

Heat the mixture to a specific temperature (e.g., 55 °C) with vigorous stirring.

Rapidly add a solution of the reducing agent to the heated mixture.

Continue stirring at the elevated temperature for a couple of hours, then at room temperature

for several hours.

The formation of gold nanoparticles is often indicated by a color change in the solution.

The nanoparticles can be isolated by precipitation with a non-solvent (e.g., ethanol) and

centrifugation.

Corrosion Inhibition
1-Decanethiol has been investigated as a corrosion inhibitor for various metals, including

carbon steel.[12][13][14][15][16] It forms a protective monolayer on the metal surface, which

acts as a barrier to corrosive agents.

Experimental Setup:

A three-electrode electrochemical cell is used, consisting of a working electrode (the metal to

be tested, e.g., carbon steel), a reference electrode (e.g., saturated calomel electrode), and

a counter electrode (e.g., platinum).
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The corrosive medium is typically a saline solution saturated with a corrosive gas like CO₂.

A potentiostat/galvanostat is used to perform the electrochemical measurements.

Procedure:

The working electrode is polished and cleaned before immersion in the corrosive solution.

The solution contains a specific concentration of 1-decanethiol as the inhibitor.

The open-circuit potential (OCP) is monitored until it stabilizes.

EIS measurements are performed by applying a small amplitude AC potential at a range of

frequencies.

The impedance data is plotted in Nyquist and Bode plots and can be fitted to an equivalent

electrical circuit to determine parameters such as charge transfer resistance, which is

inversely proportional to the corrosion rate.

Experimental Setup for Corrosion Inhibition Study

Electrochemical Cell for Corrosion Inhibition Study

Potentiostat

Working Electrode
(Carbon Steel)

Reference Electrode
(e.g., SCE)

Counter Electrode
(e.g., Platinum)

Electrochemical Cell
(Corrosive Medium + 1-Decanethiol)

Click to download full resolution via product page

A diagram of the experimental setup for corrosion inhibition studies.
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Relevance to Drug Development and Biological
Systems
The direct application of 1-decanethiol in drug development is not well-established in current

scientific literature. However, the thiol group is present in several approved drugs and plays a

crucial role in their mechanism of action.[12][17] Thiol-containing compounds can act as

antioxidants by scavenging reactive oxygen species, and as chelating agents for heavy metals.

[2][12][17]

Hypothetical Signaling Pathway Interaction

While no specific signaling pathways have been identified for 1-decanethiol, its hydrophobic

nature suggests it could interact with cell membranes. Alkanethiols can potentially modulate the

function of membrane proteins and ion channels.[6][18][19] This interaction could, in theory,

lead to downstream effects on intracellular signaling cascades. However, this remains a

speculative area requiring further research.

Hypothetical Interaction of 1-Decanethiol with a Cell

1-Decanethiol Cell MembranePartitioning Membrane Protein
(e.g., Ion Channel)

Modulation Intracellular
Signaling Cascade

Activation/
Inhibition Cellular Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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